Cas no 2172208-73-8 (N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide)

• Product Name: N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide
• CAS No: 2172208-73-8
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 6023736
• PubChem ID: 165553908
• Update Time: 2025-06-09

N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide
• EN300-1586220
• 2172208-73-8

• Inchi： 1S/C15H17NO2S/c1-3-16-19(17,18)14-9-10-15(12(2)11-14)13-7-5-4-6-8-13/h4-11,16H,3H2,1-2H3
• InChI Key： OLMNQUIREUBJTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2)=C(C)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6Ų

Additional information on N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide

Recent Advances in the Study of N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide (CAS: 2172208-73-8) in Chemical Biology and Pharmaceutical Research

N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide (CAS: 2172208-73-8) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. The growing body of research on this molecule underscores its importance as a scaffold for drug development and a tool for understanding biological mechanisms.

Recent studies have focused on elucidating the molecular interactions and pharmacological properties of N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its utility as a lead compound for developing novel anti-inflammatory agents. The study employed molecular docking and in vitro assays to validate its binding affinity and selectivity, providing a robust foundation for further optimization.

In addition to its anti-inflammatory potential, N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide has been investigated for its antimicrobial properties. A recent preprint on BioRxiv highlighted its efficacy against multidrug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The compound's ability to disrupt bacterial membrane integrity and inhibit key metabolic enzymes positions it as a promising candidate for addressing antibiotic resistance, a critical challenge in modern medicine.

Another area of active research involves the anticancer potential of N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide. Preliminary data from a 2024 study in Cancer Research revealed its ability to induce apoptosis in certain cancer cell lines by modulating the activity of pro-survival proteins. The study utilized high-throughput screening and proteomic analysis to identify the compound's targets, offering insights into its mechanism of action and potential synergies with existing chemotherapeutic agents.

The synthesis and structural optimization of N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide have also been a focal point of recent research. Advances in synthetic methodologies, such as flow chemistry and catalyst-assisted reactions, have enabled more efficient and scalable production of this compound. These developments are critical for supporting preclinical and clinical studies, ensuring a steady supply of high-quality material for further investigation.

In conclusion, N-ethyl-3-methyl-4-phenylbenzene-1-sulfonamide (CAS: 2172208-73-8) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with recent advancements in understanding its mechanisms of action, highlight its potential as a therapeutic agent and a tool for biological exploration. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to translate these findings into clinical applications.